Cas no 21492-03-5 (cis-4-(hydroxymethyl)piperidin-3-ol)

• Product Name: cis-4-(hydroxymethyl)piperidin-3-ol
• CAS No: 21492-03-5
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD09910320
• CID: 249794
• Update Time: 2025-10-17

cis-4-(hydroxymethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(Hydroxymethyl)piperidin-3-ol
• (3R,4S)-Rel-3-Hydroxy-4-piperidinemethanol
• 4-Piperidinemethanol,3-hydroxy-, (3R,4S)-rel-
• cis-3-hydroxy4-piperidinemethanol
• cis-3-hydroxy-4-piperidinemethanol
• Cis-4-(Hydroxymethyl)Piperidin-3-ol
• cis-4-(hydroxymethyl)piperidin-3-ol

• MDL： MFCD09910320
• Inchi： 1S/C6H13NO2/c8-4-5-1-2-7-3-6(5)9/h5-9H,1-4H2/t5-,6-/m0/s1
• InChI Key： COQKGJIYPZVMSJ-WDSKDSINSA-N
• SMILES： O[C@H]1CNCC[C@H]1CO

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2

Experimental Properties

• Density: 1.111
• Boiling Point: 278.985°C at 760 mmHg
• Flash Point: 149.481°C
• Refractive Index: 1.492
• PSA: 52.49000
• LogP: -0.72210

Additional information on cis-4-(hydroxymethyl)piperidin-3-ol

CAS No. 21492-03-5: cis-4-(Hydroxymethyl)piperidin-3-ol

cis-4-(Hydroxymethyl)piperidin-3-ol, also known by its CAS number 21492-03-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of cis-4-(Hydroxymethyl)piperidin-3-ol consists of a six-membered piperidine ring with a hydroxymethyl group at the 4-position and a hydroxyl group at the 3-position, arranged in a cis configuration. This stereochemistry plays a crucial role in determining the compound's physical properties, biological activity, and synthetic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cis-4-(Hydroxymethyl)piperidin-3-ol through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity, which is essential for producing pure enantiomers required in pharmaceutical applications. Researchers have also explored biocatalytic methods, leveraging enzymes such as ketoreductases to facilitate the formation of the cis stereochemistry. These methods not only enhance the sustainability of the synthesis process but also align with the growing demand for green chemistry practices.

The pharmacological properties of cis-4-(Hydroxymethyl)piperidin-3-ol have been extensively studied, particularly its potential as a building block for bioactive molecules. Recent studies have demonstrated its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels, which are implicated in numerous therapeutic areas such as central nervous system disorders, cardiovascular diseases, and inflammation. For instance, a 2023 study published in Nature Communications highlighted its role as a lead compound in the development of novel analgesics with reduced side effects compared to traditional opioids.

In addition to its pharmacological applications, cis-4-(Hydroxymethyl)piperidin-3-ol has found utility in materials science. Its unique stereochemistry makes it an ideal candidate for constructing chiral materials with tailored optical properties. Recent research has explored its use in creating chiral liquid crystals and self-assembled nanostructures, which hold promise for applications in optoelectronics and drug delivery systems.

The synthesis and application of cis-4-(Hydroxymethyl)piperidin-3-ol continue to be active areas of research, driven by its versatile structure and potential across multiple disciplines. As new methodologies emerge and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in both academic and industrial settings.